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Compound of Interest

Compound Name: (-)-Fustin

CAS No.: 17654-28-3

Cat. No.: B12770380

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides crucial safety

protocols, operational guidance, and disposal plans for (-)-Fustin, a flavanonol, to foster a

secure laboratory environment and promote best practices in chemical management.

Key Safety and Physical Data
A comprehensive understanding of a compound's properties is the foundation of safe handling.

The following table summarizes the essential quantitative data for (-)-Fustin.

Property Value

Molecular Formula C₁₅H₁₂O₆[1]

Molecular Weight 288.25 g/mol [1][2][3]

Appearance Solid (Crystals)[2]

Melting Point 216-218 °C[2]

CAS Number 17654-28-3[1]
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Personal Protective Equipment (PPE) and Handling
Procedures
Given that the toxicological properties of many flavonoids, including (-)-Fustin, have not been

exhaustively studied, a cautious approach to handling is essential. The following PPE and

procedures are mandatory to minimize exposure and ensure personal safety.

Engineering Controls:

Ventilation: All handling of (-)-Fustin powder should be conducted in a well-ventilated area.

For procedures that may generate dust, such as weighing or transferring, a chemical fume

hood is required.

Required Personal Protective Equipment:

Eye and Face Protection: Tightly fitting safety goggles with side-shields are required. For

procedures with a risk of splashing, a face shield should also be worn.

Skin Protection:

Gloves: Chemical-resistant gloves, such as nitrile gloves, must be worn. Inspect gloves for

any signs of damage before use and dispose of them properly after handling.

Lab Coat: A full-sleeved lab coat must be worn to protect street clothing and skin from

potential contamination.

Respiratory Protection: In situations where dust generation is unavoidable and engineering

controls are insufficient, a NIOSH-approved particulate respirator (e.g., N95) should be used.

Operational Plan: Step-by-Step Guidance
A systematic approach to handling (-)-Fustin will minimize risks and ensure the integrity of the

research.

1. Preparation and Weighing:

Designate a specific area within a chemical fume hood for handling (-)-Fustin.
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Before weighing, ensure the analytical balance is clean and calibrated.

Use appropriate tools (e.g., spatulas) to handle the powder and avoid generating dust.

2. Dissolution:

When preparing solutions, add the solvent to the weighed (-)-Fustin powder slowly to

prevent splashing.

If sonication is required to dissolve the compound, ensure the container is securely capped.

3. Spill Management:

In the event of a spill, immediately alert others in the vicinity.

For small powder spills, carefully dampen the material with a wet paper towel to prevent it

from becoming airborne, and then wipe it up.

For larger spills, use an appropriate absorbent material.

All contaminated materials should be placed in a sealed container for proper disposal.

Disposal Plan
Proper disposal of chemical waste is critical for environmental protection and laboratory safety.

Waste Segregation:

Solid (-)-Fustin waste (e.g., contaminated gloves, weigh boats, paper towels) should be

collected in a designated, clearly labeled hazardous waste container.

Liquid waste containing (-)-Fustin should be collected in a separate, labeled hazardous

waste container. Do not mix with incompatible waste streams.

Containerization: All waste containers must be kept closed except when adding waste.

Ensure containers are appropriate for the type of waste and are in good condition.
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Institutional Guidelines: Dispose of all (-)-Fustin waste in strict accordance with your

institution's and local environmental regulations.

Visualizing the Safe Handling Workflow
To provide a clear, at-a-glance guide to the safe handling process, the following workflow

diagram has been created.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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